Cas no 62357-03-3 (androst-5-en-17-one, 3,7-dihydroxy- (9ci))

• Product Name: androst-5-en-17-one, 3,7-dihydroxy- (9ci)
• CAS No: 62357-03-3
• MF: C₁₉H₂₈O₃
• MW: 304.423826217651
• CID: 956551
• PubChem ID: 45092593
• Update Time: 2025-04-19

androst-5-en-17-one, 3,7-dihydroxy- (9ci) Chemical and Physical Properties

Names and Identifiers

• androst-5-en-17-one, 3,7-dihydroxy- (9ci)
• (8R,9S,10R,13S,14S)-3,7-dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-17-one
• SCHEMBL9800751
• 62357-03-3
• DTXSID90667025
• Androst-5-en-17-one,3,7-dihydroxy-(9CI)

• Inchi： 1S/C19H28O3/c1-18-7-5-12(20)9-11(18)10-15(21)17-13-3-4-16(22)19(13,2)8-6-14(17)18/h10,12-15,17,20-21H,3-9H2,1-2H3/t12?,13-,14-,15?,17-,18-,19-/m0/s1
• InChI Key： OLPSAOWBSPXZEA-DDCKDPNUSA-N
• SMILES： OC1C=C2CC(CC[C@]2(C)[C@H]2CC[C@]3(C)C(CC[C@H]3[C@@H]21)=O)O

Computed Properties

• Exact Mass: 304.204
• Monoisotopic Mass: 304.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androgens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Androstane steroids Androgens and derivatives